Cas no 2091018-98-1 (7-Amino-2-nitro-6,7,8,9-tetrahydro-5H-benzo[7]annulene)

• Product Name: 7-Amino-2-nitro-6,7,8,9-tetrahydro-5H-benzo[7]annulene
• CAS No: 2091018-98-1
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 4710827
• Update Time: 2023-08-16

7-Amino-2-nitro-6,7,8,9-tetrahydro-5H-benzo[7]annulene Chemical and Physical Properties

Names and Identifiers

• 7-Amino-2-nitro-6,7,8,9-tetrahydro-5H-benzo[7]annulene
• SY252810
• 2-Nitro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-7-amine

• Inchi： 1S/C11H14N2O2/c12-10-4-1-8-3-6-11(13(14)15)7-9(8)2-5-10/h3,6-7,10H,1-2,4-5,12H2
• InChI Key： SAMULBXZLWLWPM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)CCC(CC2)N)=O

Computed Properties

• Exact Mass: 206.105527694 g/mol
• Monoisotopic Mass: 206.105527694 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 206.24
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8